diethyl 2-[2,2,6,8-tetramethyl-1-(2-methylpropanoyl)-3-thioxo-2,3-dihydroquinolin-4(1H)-ylidene]-1,3-dithiole-4,5-dicarboxylate

• Molecular Formula: C26H31NO5S3
• Molecular Weight: 533.7 g/mol
• IUPAC Name: diethyl 2-[2,2,6,8-tetramethyl-1-(2-methylpropanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
• InChI: InChI=1S/C26H31NO5S3/c1-9-31-23(29)19-20(24(30)32-10-2)35-25(34-19)17-16-12-14(5)11-15(6)18(16)27(22(28)13(3)4)26(7,8)21(17)33/h11-13H,9-10H2,1-8H3
• InChI Key: GRHXWBRVJHCJAI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C2C3=CC(=CC(=C3N(C(C2=S)(C)C)C(=O)C(C)C)C)C)S1)C(=O)OCC

Description

4,5-DIETHYL 2-[2,2,6,8-TETRAMETHYL-1-(2-METHYLPROPANOYL)-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE]-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 4,5-DIETHYL 2-[2,2,6,8-TETRAMETHYL-1-(2-METHYLPROPANOYL)-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE]-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE involves multiple steps, including the formation of intermediate compounds. The reaction conditions typically require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these synthetic routes while maintaining stringent control over reaction parameters to ensure consistency and quality.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used, but they often involve modifications to the functional groups present in the compound.

Scientific Research Applications

4,5-DIETHYL 2-[2,2,6,8-TETRAMETHYL-1-(2-METHYLPROPANOYL)-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE]-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE has several scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with various biomolecules. In medicine, researchers might explore its potential as a therapeutic agent. In industry, it could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved would require detailed study through experimental research.

Comparison with Similar Compounds

When compared to similar compounds, 4,5-DIETHYL 2-[2,2,6,8-TETRAMETHYL-1-(2-METHYLPROPANOYL)-3-SULFANYLIDENE-1,2,3,4-TETRAHYDROQUINOLIN-4-YLIDENE]-2H-1,3-DITHIOLE-4,5-DICARBOXYLATE stands out due to its unique combination of functional groups and structural featuresSome examples of similar compounds include 5,5-diethyl-2,2,4,4-tetramethyloctane and other tetramethyl derivatives .